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Compound of Interest

Compound Name:
5-(3-Chloro-4-

methoxyphenyl)furfural

Cat. No.: B038721 Get Quote

Essential Safety and Handling Guide for 5-(3-
Chloro-4-methoxyphenyl)furfural
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-(3-Chloro-4-
methoxyphenyl)furfural (CAS RN: 124014-00-2). Adherence to these protocols is essential

for ensuring laboratory safety and minimizing environmental impact.

I. Chemical and Physical Properties
A summary of the key quantitative data for 5-(3-Chloro-4-methoxyphenyl)furfural is
presented in the table below for easy reference.

Property Value

Molecular Formula C₁₂H₉ClO₃[1][2]

Molecular Weight 236.65 g/mol [1][2]

CAS Number 124014-00-2[1][2][3][4]
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II. Hazard Identification and Personal Protective
Equipment (PPE)
Hazard Summary:

5-(3-Chloro-4-methoxyphenyl)furfural is classified as a hazardous substance. The primary

hazards associated with this compound are:

Skin Irritation: Causes skin irritation (H315).[1]

Serious Eye Irritation: Causes serious eye irritation (H319).[1]

Respiratory Irritation: May cause respiratory irritation (H335).[1]

Personal Protective Equipment (PPE):

The following PPE is mandatory when handling 5-(3-Chloro-4-methoxyphenyl)furfural to
mitigate exposure risks. The level of protection should be determined by a thorough risk

assessment of the specific laboratory procedures being performed.
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PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z.87.1 standards.

[5][6]

Face shield worn over

chemical splash goggles.[5][6]

[7]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[5][8]

Laboratory coat.[5] Closed-toe

shoes.[5][9]

Flame-retardant, antistatic

protective clothing.[10]

Chemical-resistant apron.[11]

Respiratory Protection
Work in a well-ventilated area

or a chemical fume hood.

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor filter may be necessary if

engineering controls are

insufficient or during spill

cleanup.[9][11]

III. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 5-(3-Chloro-4-methoxyphenyl)furfural is crucial for safety.

The following workflow outlines the key steps from preparation to post-handling.
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Preparation

Handling

Post-Handling & Cleanup

Review SDS and Conduct
Risk Assessment

Don Appropriate PPE

Prepare Well-Ventilated
Work Area (Fume Hood)

Weigh and Dispense
Compound Carefully

Transfer to Reaction Vessel
Using Non-Sparking Tools

Monitor Reaction for
Exothermic Events

Decontaminate Glassware
and Work Surfaces

Segregate and Label
Chemical Waste

Remove PPE in Correct Order
and Wash Hands
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Waste Collection

Segregation & Storage

Final Disposal

Solid Waste (Contaminated PPE,
Weighing Papers)

Place in Separate, Labeled,
Sealed Hazardous Waste Containers

Liquid Waste (Reaction Mixtures,
Solvent Rinses)

Store in a Designated, Well-Ventilated
Secondary Containment Area

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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